Cas no 113969-75-8 (4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)-)

4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)- structure
113969-75-8 structure
Product Name:4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)-
CAS No:113969-75-8
MF:C8H6ClN3O
MW:195.605740070343
CID:1201294
PubChem ID:14054581
Update Time:2025-04-20

4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxamide, 2-chloro-N-(cyanomethyl)-
    • 2-chloro-N-(cyanomethyl)pyridine-4-carboxamide
    • CHEMBL2287701
    • AKOS010499382
    • DTXSID30555139
    • N-(cyanomethyl)-2-chloroisonicotinamide
    • SCHEMBL246891
    • n-cyanomethyl-2-chloroisonicotinamide
    • 113969-75-8
    • AJVPPRMYXQSRIB-UHFFFAOYSA-N
    • Inchi: 1S/C8H6ClN3O/c9-7-5-6(1-3-11-7)8(13)12-4-2-10/h1,3,5H,4H2,(H,12,13)
    • InChI Key: AJVPPRMYXQSRIB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CN=1)C(NCC#N)=O

Computed Properties

  • Exact Mass: 195.02008
  • Monoisotopic Mass: 195.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 65.78
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